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Compound of Interest

Compound Name: 4-Trehalosamine

Cat. No.: B14091508 Get Quote

This document provides immediate, essential safety and logistical information for handling 4-
Trehalosamine in a laboratory setting. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe handling, storage,

and disposal of this compound.

Hazard Identification and Personal Protective
Equipment (PPE)
According to the Safety Data Sheet (SDS), 4-Trehalosamine is not classified as a hazardous

substance under the Globally Harmonized System (GHS). Standard laboratory practices for

handling non-hazardous chemicals should be observed.

Summary of Safety Information:
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Hazard
Classification

GHS Classification
Recommended
Personal Protective
Equipment (PPE)

First Aid Measures

Health Hazards Not Classified

Standard laboratory

attire (lab coat,

closed-toe shoes)

Eye Contact: Rinse

with water.

Physical Hazards Not Classified Safety glasses
Skin Contact: Wash

with soap and water.

Environmental

Hazards
Not Classified Nitrile gloves

Inhalation: Move to

fresh air.

Ingestion: Rinse

mouth with water.

Operational Plan for Handling and Storage
A systematic approach to handling and storing 4-Trehalosamine will minimize risk and ensure

the integrity of the compound.
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Caption: Workflow for handling 4-Trehalosamine.
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Experimental Protocol: General Handling Procedure
Preparation:

Designate a clean, uncluttered area for handling 4-Trehalosamine.

Assemble all necessary equipment (e.g., spatula, weigh boat, solvent, vortexer).

Put on the required PPE: a standard lab coat, safety glasses, and nitrile gloves.

Handling:

Weighing: Carefully weigh the desired amount of solid 4-Trehalosamine. Avoid creating

dust.

Dissolution: If preparing a solution, add the weighed solid to the appropriate solvent in a

suitable container. Mix until fully dissolved.

Experimental Use: Proceed with the experimental protocol, maintaining good laboratory

practices.

Cleanup and Storage:

Decontamination: Clean the work area and any equipment used with an appropriate

solvent (e.g., 70% ethanol).

Doffing PPE: Remove gloves and lab coat. Wash hands thoroughly.

Storage: Store the remaining 4-Trehalosamine in a tightly sealed container in a cool, dry

place as recommended by the supplier.

Disposal Plan
As 4-Trehalosamine is not classified as hazardous, disposal is straightforward. However, it is

crucial to avoid co-mingling with hazardous waste streams to prevent unnecessary disposal

costs and environmental burden.[1]
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Waste Segregation Disposal Routes
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Caption: Disposal plan for 4-Trehalosamine waste.

Disposal Protocols
Solid Waste: Unused or waste solid 4-Trehalosamine can be disposed of in the regular

laboratory trash.[2] Ensure it is in a sealed container to prevent dust.

Aqueous Solutions: Small quantities of aqueous solutions containing 4-Trehalosamine can

be disposed of down the sanitary sewer with copious amounts of water.[3]

Contaminated Materials: Items such as gloves, weigh boats, and paper towels that are

contaminated with 4-Trehalosamine can be disposed of in the regular laboratory trash.

Empty Containers: Rinse empty containers with a suitable solvent (e.g., water) and dispose

of them in the regular trash or recycling, depending on institutional policies.

Important Note: Always consult and adhere to your institution's specific waste disposal

guidelines.[3][4][5] While 4-Trehalosamine is not hazardous, institutional policies may have

specific requirements for the disposal of any laboratory chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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